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Compound of Interest

4,4'-
Compound Name: (Hexafluoroisopropylidene)diphtha
lic anhydride
Cat. No.: B093865
\ v

Fur Forscher, Wissenschaftler und Fachleute in der Medikamentenentwicklung, die
fortschrittliche Isoliermaterialien evaluieren, bietet dieser Leitfaden einen objektiven Vergleich
der dielektrischen Eigenschaften von 6FDA-basierten Polyimiden gegentiber anderen
gangigen Isolatoren. Die hier prasentierten Daten fassen experimentelle Ergebnisse
zusammen, um eine fundierte Materialauswahl zu unterstitzen.

6FDA-basierte Polyimide, eine Klasse von Hochleistungspolymeren, zeichnen sich durch ihre
exzellenten thermischen, mechanischen und elektrischen Eigenschaften aus. Ein wesentliches
Merkmal dieser Polymere ist ihre niedrige Dielektrizitatskonstante, die sie fir Anwendungen in
der Mikroelektronik und Hochfrequenztechnik besonders attraktiv macht. Diese Eigenschaft ist
primar auf die Einfihrung von Fluoratomen in die Polymerstruktur durch das Monomer 4,4'-
(Hexafluoroisopropyliden)diphthalsaureanhydrid (6FDA) zurlickzufiihren. Die volumindsen
Trifluormethylgruppen (-CF3) vergroRern das freie Volumen innerhalb des Polymers und
verringern die Polarisierbarkeit, was zu einer reduzierten Dielektrizitatskonstante fuhrt.[1][2]

Quantitativer Leistungsvergleich

Die nachstehende Tabelle fasst die Dielektrizitdtskonstanten von 6FDA-basierten Polyimiden
im Vergleich zu anderen weit verbreiteten Isolatormaterialien zusammen. Die Werte kénnen je
nach spezifischer Zusammensetzung, Frequenz und Temperatur variieren.
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) Dielektrizitdtskonst
Material Typ Messfrequenz
ante (k)

6FDA-basiertes

o Polymer 26-35 1 MHz - 10 GHz
Polyimid
Siliziumdioxid (SiO2) Keramik 3,9-45 1 MHz
Siliziumnitrid (Si3N4) Keramik 6,0 -10,0 1 MHz
Polytetrafluorethylen

Polymer 20-21 1kHz -1 GHz

(PTFE / Teflon®)
Kapton® (Standard-

o Polymer 3,4-35 1 kHz
Polyimid)

Daten zusammengestellt aus verschiedenen Quellen.[3][4][5][6][7]1[8][9][10][11]

Experimentelle Protokolle

Die Messung der Dielektrizitdtskonstante von festen elektrischen Isoliermaterialien erfolgt
typischerweise nach standardisierten Verfahren wie ASTM D150. Nachfolgend wird ein
allgemeines Protokoll zur Bestimmung der Dielektrizitatskonstante von diinnen Polymerfilmen
beschrieben.

Messung der Dielektrizitatskonstante gemal ASTM D150
e Probenvorbereitung:

o Die zu testenden Polymerfilme werden zu flachen, gleichmafigen Proben mit
typischerweise einem Durchmesser von etwa 50 mm und einer Dicke von unter 3 mm
verarbeitet.

o Es ist entscheidend, dass die Oberflachen der Proben sauber, trocken und frei von
Defekten sind, um Messfehler zu minimieren.[4]

o Testaufbau:
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o Die Probe wird zwischen zwei parallelen Plattenelektroden in einer geeigneten Messzelle

platziert.

o Die Messzelle wird mit einem Prazisions-LCR-Meter oder einem Impedanzanalysator

verbunden.[4]

o Um Lufteinschlisse zwischen den Elektroden und der Probe zu vermeiden, die die
Messergebnisse verfalschen kénnten, wird oft ein leichter, gleichmaf3iger Druck
angewendet.

o Elektrische Messung:

o Zunachst wird die Kapazitat der leeren Messzelle (ohne Probe), Co, bei der gewiinschten

Frequenz gemessen.

o AnschlieBend wird die Probe in die Messzelle eingelegt und die Kapazitat mit dem
dielektrischen Material, C, bei derselben Frequenz gemessen.[3]

o Die Messung wird bei verschiedenen Frequenzen wiederholt, um die
Frequenzabhangigkeit der Dielektrizitdtskonstante zu bestimmen.

o Datenaufzeichnung und Auswertung:

o Die Dielektrizitatskonstante (relative Permittivitat), K, wird als das Verhaltnis der Kapazitat
mit dem Material zur Kapazitat der leeren Zelle berechnet: k = C / Co

o Neben der Dielektrizitdtskonstante werden oft auch der dielektrische Verlustfaktor (tan d)
und andere relevante Parameter erfasst.[3]

Logische Beziehungen und Materialvergleich

Das folgende Diagramm veranschaulicht den Zusammenhang zwischen der Molekdlstruktur
von 6FDA-Polyimiden und ihrer resultierenden niedrigen Dielektrizitatskonstante im Vergleich
zu anderen Isolatoren.
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Abbildung 1. Zusammenhang zwischen der Molekulstruktur von 6FDA-Polyimiden und der
Dielektrizitadtskonstante.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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